Cas no 220878-47-7 (1-2-(methylsulfanyl)ethylcyclopentane-1-carboxylic acid)

• Product Name: 1-2-(methylsulfanyl)ethylcyclopentane-1-carboxylic acid
• CAS No: 220878-47-7
• Molecular Formula: C₉H₁₆O₂S
• Molecular Weight: 188.287141799927
• CID: 6497533
• PubChem ID: 22660222

1-2-(methylsulfanyl)ethylcyclopentane-1-carboxylic acid Properties

Names and Identifiers

• 1-2-(methylsulfanyl)ethylcyclopentane-1-carboxylic acid
• 220878-47-7
• 1-[2-(methylsulfanyl)ethyl]cyclopentane-1-carboxylic acid
• EN300-1825924

• InChIKey： QBXGVKWVKCHPNS-UHFFFAOYSA-N
• Inchi： 1S/C9H16O2S/c1-12-7-6-9(8(10)11)4-2-3-5-9/h2-7H2,1H3,(H,10,11)
• SMILES： S(C)CCC1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 188.08710092g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 188.08710092g/mol
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids